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Compound of Interest |

4,5,6,7-Tetrahydroisoxazolo[4,5-
Compound Name: -
c]pyridine
CAS No.: 253682-42-7
Cat. No.: B1600622
. J

Executive Summary & Technical Profile

Gaboxadol (4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol), often supplied as the hydrochloride
salt (Gaboxadol HCI), presents unique solubility challenges due to its zwitterionic nature.[1]
While structurally related to Muscimol, its rigid bicyclic structure creates specific pH-dependent
solubility windows.[1]

This guide addresses the common failure mode: precipitation or degradation upon dilution in
physiological buffers (e.g., PBS, pH 7.4).[1]

Physicochemical Snapshot
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Property Value Technical Implication
) Conversion factor: 10 mM =
Molecular Weight 176.60 g/mol (HCI salt)
1.77 mg/mL
o ) Exists as a zwitterion at
pKa Values 4.3 (acidic), 8.5 (basic)

physiological pH.[1][2]

Solubility is theoretically lowest

Isoelectric Paoint (pl) ~6.4 )
near this pH.[1][2]
- High solubility in pure water
Solubility (Water) >30 mg/mL o
(acidic due to HCI).[1][2]
Critical Limit: Solubility drops
Solubility (PBS pH 7.2) ~10 mg/mL significantly in buffered saline.

[1]

Solubility (DMSO)

~20-100 mg/mL

Preferred solvent for high-

concentration stock solutions.

[1](2]

Stability

Photosensitive; Hygroscopic

Protect from light; store
desiccated.[1][2] Aqueous

solutions degrade within 24h.

[1]

Critical Troubleshooting: The "Zwitterion Trap"

Many researchers encounter precipitation when attempting to make high-concentration stocks

directly in PBS.[1]

The Mechanism: Gaboxadol HCI is highly soluble in water because the solution becomes acidic

(pH < 5), keeping the molecule protonated and soluble.[1] When you dissolve it directly into a

strong buffer like PBS (pH 7.4), you force the molecule toward its zwitterionic state (net neutral

charge) near its isoelectric point.[1] This significantly reduces its solvation energy, leading to

precipitation at concentrations >10 mg/mL.[1]

The Solution: Always prepare a concentrated stock in a non-aqueous solvent (DMSO) or pure

water first, then dilute into the final buffer slowly to prevent "shock" precipitation.[1]

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://en.wikipedia.org/wiki/Gaboxadol
https://www.hmdb.ca/metabolites/HMDB0252570
https://en.wikipedia.org/wiki/Gaboxadol
https://www.hmdb.ca/metabolites/HMDB0252570
https://en.wikipedia.org/wiki/Gaboxadol
https://www.hmdb.ca/metabolites/HMDB0252570
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://www.hmdb.ca/metabolites/HMDB0252570
https://en.wikipedia.org/wiki/Gaboxadol
https://www.hmdb.ca/metabolites/HMDB0252570
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://en.wikipedia.org/wiki/Gaboxadol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Step-by-Step Formulation Protocols

Protocol A: High-Stability Stock Solution
(Recommended)

Use this for long-term storage and in vitro assays.[1]
Reagents: Anhydrous DMSO (sterile), Gaboxadol HCI.[1]
» Weighing: Weigh the desired amount of Gaboxadol HCI (e.g., 10 mg).
e Dissolution: Add 566 pL of anhydrous DMSO to the vial.
o Result: 100 mM Stock Solution (17.66 mg/mL).[1]
o Note: If particles persist, sonicate at 40°C for 3-5 minutes.[1]

e Aliquot & Store: Dispense into light-protective amber vials (20-50 L aliquots). Store at
-20°C.

o Shelf Life: 6 months.[1][3] Avoid freeze-thaw cycles.[1]

e Usage: On the day of the experiment, dilute 1:1000 into assay buffer (e.g., ACSF or media)
for a 100 uM final concentration.

Protocol B: High-Dose In Vivo Formulation (Co-Solvent
System)

Use this for animal studies requiring doses >10 mg/kg where simple saline fails.[1]

Target Concentration: 1.5 mg/mL (Clear solution) Vehicle Composition: 10% DMSO / 40%
PEG300 / 5% Tween-80 / 45% Saline.[1][3]

o Step 1 (Solvent): Dissolve Gaboxadol HCI in pure DMSO to create a 15 mg/mL concentrate.

[1]

o Step 2 (Stabilizer): Add PEG300 (40% of final volume) to the DMSO concentrate. Vortex until
clear.
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o Step 3 (Surfactant): Add Tween-80 (5% of final volume).[1] Vortex gently to avoid foaming.[1]
o Step 4 (Diluent): Slowly add warm (37°C) sterile saline (45% of final volume) while vortexing.

 Validation: Inspect for precipitate. Solution should be clear. Use immediately.

Protocol C: Direct Aqueous Solution (Acute Use Only)

Use for low-concentration acute injections.[1][2]

Dissolve Gaboxadol HCI in sterile distilled water (not PBS) to 2x the desired concentration.

Slowly add 2x PBS or Saline to bring to final volume.

Filter Sterilize: Pass through a 0.22 um PVDF filter.[1] Do not autoclave.

Time Limit: Use within 4 hours. Discard remainder.

Visual Workflows (Decision Logic)
Figure 1: Solubility Decision Tree
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Start: Gaboxadol HCI Formulation

Required Concentration?

<10 mg/mL > 10 mg/mL
(Standard Dosing) (High Dose/Stock)

\

Direct Aqueous Dissolution
(Water/Saline)

flf stored >24h
[A——r—
' : Precipitation at pH 7. ! In Vitro / Cellular In Vivo / Animal
] (Isoelectric Aggregation) |

Protocol A: Protocol B:

100% DMSO Stock Co-Solvent System
(Dilute 1:1000 into media) (DMSO/PEG300/Tween/Saline)

Click to download full resolution via product page

Caption: Decision logic for selecting the correct vehicle based on concentration and application
to avoid precipitation.

Frequently Asked Questions (FAQ)

Q: My Gaboxadol solution turned yellow after 2 days in the fridge. Is it safe to use? A:No.
Discard it immediately. Gaboxadol is photosensitive and prone to oxidative degradation in
aqueous solution.[1] A color change indicates the formation of degradation products (likely
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oxidation of the isoxazole ring).[1] Always prepare aqueous working solutions fresh daily and
protect stocks from light.[1]

Q: Can | autoclave the stock solution? A:No. Thermal stress can degrade the molecule.[1] Use
0.22 um syringe filters (PVDF or PES membranes) for sterilization.[1]

Q: Why is the solubility in PBS lower than in Water? A: This is the "Common lon Effect”
combined with the pH/pl relationship.[1] Pure water allows the HCI salt to dictate an acidic pH
(high solubility).[1] PBS forces the pH to 7.4, closer to the isoelectric point (~6.4), and the high
ionic strength of PBS further reduces the solubility of the zwitterionic form.[1]

Q: Can | use Ethanol instead of DMSO? A:Not recommended. Gaboxadol has very poor
solubility in ethanol (< 1 mg/mL).[1] DMSO or Water are the only viable primary solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: Gaboxadol (THIP) Solubility
& Formulation Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600622#overcoming-solubility-issues-of-gaboxadol-
in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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